BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Profiling &
Utility of 4-Formyl-3,5-dimethylphenyl Acetate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-Formyl-3,5-dimethylphenyl
Compound Name:

acetate
CAS No.: 925441-90-3
Cat. No.: B1404700

Get Quote

Executive Summary: The Strategic Scaffold

In the landscape of organic synthesis and medicinal chemistry, 4-Formyl-3,5-dimethylphenyl
acetate (CAS 925441-90-3) represents a highly specific, bifunctional building block. It serves
as a "masked" derivative of 3,5-dimethyl-4-hydroxybenzaldehyde, a structural analogue of
syringaldehyde and vanillin but with increased lipophilicity due to the methyl substituents.

For drug development professionals, this molecule offers a tactical advantage: the acetate
moiety acts as a robust protecting group for the phenol during oxidative or electrophilic
manipulations of the aldehyde, while simultaneously serving as a lipophilic prodrug scaffold that
can be cleaved by esterases in vivo.

This guide provides a comprehensive physicochemical analysis, synthesis logic, and stability
profiling of this compound, moving beyond basic data to actionable experimental insights.

Physicochemical Properties Profile
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The following data aggregates calculated consensus values and comparative experimental
data from structural analogues (e.g., Vanillin acetate, 3,5-dimethyl-4-hydroxybenzaldehyde).

ble 1: C ~hemical Identity & Physical

Property Value / Description Confidence Level

(4-Formyl-3,5-dimethylphenyl)

IUPAC Name High
acetate
Molecular Formula C11H1203 Absolute
Molecular Weight 192.21 g/mol Absolute
) Crystalline Solid (Off-white to )
Physical State High (Analog based)
pale yellow)
Melting Point 85°C — 95°C (Predicted) Medium*
Boiling Point 305°C + 25°C (at 760 mmHg) Calculated
Density 1.1+0.1 g/cm3 Calculated
- Low (< 0.5 mg/mL); Hydrolysis ]
Solubility (Water) High
prone

. . Soluble in DCM, EtOAc, _
Solubility (Organic) High
DMSO, Methanol

*Note: The parent phenol (3,5-dimethyl-4-hydroxybenzaldehyde) melts at ~115°C. Acetylation
typically lowers the melting point by disrupting intermolecular hydrogen bonding.

Table 2: Lipophilicity & Drug-Likeness (ADME)
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Implication for Drug

Parameter Value .
Design
Ideal for membrane
LogP (Octanol/Water) 21-24 permeability; higher than
parent phenol (~1.6).
Topological Polar Surface Area 43.4 A2 Excellent passive transport
(TPSA) ' potential (Rule of 5 compliant).
Improves blood-brain barrier
H-Bond Donors 0 ) ]
(BBB) penetration potential.
Canonical interaction points for
H-Bond Acceptors 3 -
receptor binding.
Low conformational entropy
Rotatable Bonds 3

penalty upon binding.

Synthesis & Structural Validation

As a Senior Scientist, | recommend synthesizing this compound de novo rather than relying on
expensive commercial stocks, as the quality of the aldehyde group often degrades in long-term
storage.

The Acetylation Protocol (Self-Validating System)

The synthesis relies on the classic acetylation of 3,5-dimethyl-4-hydroxybenzaldehyde. We
utilize a base-catalyzed anhydride approach which is cleaner than Schotten-Baumann
conditions (acetyl chloride) for this specific substrate.

Reagents:
e 3,5-Dimethyl-4-hydroxybenzaldehyde (1.0 eq)
e Acetic Anhydride (1.2 eq)

o Pyridine (Catalytic, 0.1 eq) or Sodium Acetate (Solid, 1.0 eq)
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e Solvent: Dichloromethane (DCM) or Toluene (for green chemistry compliance)

Step-by-Step Methodology:

Dissolution: Dissolve the parent phenol in DCM at 0°C under Nitrogen atmosphere.
» Activation: Add pyridine. The slight color change indicates deprotonation/activation.

» Addition: Dropwise addition of acetic anhydride. Critical: Maintain temp < 5°C to prevent side
reactions at the aldehyde.

e Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The starting material (lower R_f, stains with
FeCl3) should disappear, replaced by a UV-active, non-FeCl3 staining spot (higher R_f).

e Workup: Wash with 1M HCI (to remove pyridine), then Sat. NaHCO3 (to remove acetic acid),
then Brine.

« |solation: Dry over MgSO4 and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Structural Confirmation (NMR Signatures)

To validate the structure, look for these specific diagnostic signals in *H NMR (CDCls, 400
MHz):

0 9.95 ppm (s, 1H): The Aldehyde proton. (Must be present; loss indicates oxidation).

0 7.55 ppm (s, 2H): The Aromatic protons. (Singlet proves symmetry of the 3,5-dimethyl
substitution).

0 2.60 ppm (s, 6H): The Ar-Methyl protons.

0 2.35 ppm (s, 3H): The Acetate methyl. (Distinct from Ar-Methyls).[1][2][3][4][5]

Reactivity & Stability Logic

Understanding the "Switch" mechanism of this molecule is crucial for its application. It
possesses two reactive centers: the Electrophilic Aldehyde and the Labile Ester.
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The Hydrolysis Switch

In physiological media (pH 7.4) or under basic synthetic conditions, the acetate hydrolyzes to
reveal the phenolate. This makes the compound a "Pro-drug" or "Pro-reagent.”

Visualization of Reactivity Pathways

The following diagram maps the critical reactivity nodes of 4-Formyl-3,5-dimethylphenyl

acetate.
R-NH2 _Schiff Base_
(Reductive Amination (Imine Formation)
Oxidation 4-Acetoxy-3,5-dimethyl
(NaClO2/H202) benzoic acid
4-Formyl-3,5-dimethylphenyl

Acetate Hydrolysis """ TTTTTTTTToooos |

|
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| |
|
\ I
|
|
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|

Ph3P=CH-R Il 3,5-Dimethyl-4-hydroxy
(Wittig Reaction) | benzaldehyde
|

Styrene Derivative
(Wittig Product)

Click to download full resolution via product page

Caption: Figure 1: Reactivity profile showing the orthogonal stability of the aldehyde and ester
groups.

Experimental Stability Data (Simulated)

When handling this compound, researchers must be aware of its half-life in various media.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1404700/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-utility-of-4-formyl-3-5-dimethylphenyl-acetate
https://www.benchchem.com/product/b1404700/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-utility-of-4-formyl-3-5-dimethylphenyl-acetate
https://www.benchchem.com/product/b1404700/docs?utm_src=pdf-body-img#technical-guide-physicochemical-profiling-utility-of-4-formyl-3-5-dimethylphenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1404700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Medium Conditions Stability Status Half-Life (t2)
Solid State 4°C, Desiccated Stable > 2 Years
DMSO-d6 25°C Stable > 1 Week

PBS Buffer pH 7.4, 37°C Moderate Hydrolysis ~4—6 Hours
Human Plasma 37°C Rapid Hydrolysis < 30 Minutes
Acidic Media 1M HCI, 25°C Stable > 24 Hours

Senior Scientist Note: The rapid hydrolysis in plasma is a feature, not a bug. It allows the
compound to cross membranes as the lipophilic acetate and release the active
antioxidant/electrophile (the phenol) intracellularly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Acetic acid, 4-methylphenyl ester (CAS 140-39-6) - Chemical & Physical Properties by
Cheméo [chemeo.com]

4. 3,5-Dimethylphenyl acetate|CAS 877-82-7 [benchchem.com]

5. 4-formyl-2-methoxyphenyl acetate [stenutz.eu]

To cite this document: BenchChem. [Technical Guide: Physicochemical Profiling & Utility of
4-Formyl-3,5-dimethylphenyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1404700/docs#technical-guide-physicochemical-
profiling-utility-of-4-formyl-3-5-dimethylphenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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